Cas no 1643542-62-4 (4-Bromo-[2-methyl-6-(tert-butyl)-d12]-pyridine)

• Product Name: 4-Bromo-[2-methyl-6-(tert-butyl)-d12]-pyridine
• CAS No: 1643542-62-4
• MF: C₁₀H₁₄BrN
• MW: 240.202802181244
• CID: 6810652
• PubChem ID: 133552107
• Update Time: 2025-03-06

4-Bromo-[2-methyl-6-(tert-butyl)-d12]-pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-[2-methyl-6-(tert-butyl)-d12]-pyridine
• 1643542-62-4
• CS-18465

• Inchi： 1S/C10H14BrN/c1-7-5-8(11)6-9(12-7)10(2,3)4/h5-6H,1-4H3/i1D3,2D3,3D3,4D3
• InChI Key： SKWMVKWRTGQRIU-MGKWXGLJSA-N
• SMILES： BrC1C=C(C([2H])([2H])[2H])N=C(C=1)C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 239.10628Da
• Monoisotopic Mass: 239.10628Da
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų